Cas no 39455-31-7 (DEAE Sephadex A 50)

• Product Name: DEAE Sephadex A 50
• CAS No: 39455-31-7
• CID: 924589
• Update Time: 2025-05-19

DEAE Sephadex A 50 Chemical and Physical Properties

Names and Identifiers

• DEAE SEPHADEX
• SEPHADEX A-50,100-200 MESH
• DEAE Sephadex A-50
• sephadex(R) deae A-50 for chromato-graphy
• SephadexDEAE
• Diethylaminoethyl Sephadex®
• DEAE–Sephadex A-50
• deae-sephadexa-50
• SEPHADEX(R) DEAE A-25
• SEPHADEX-DEAE A-50
• DIETHYLAMINOETHYL SEPHADEX
• DEAE Sephadex(Diethylaminoethyl Sephadex)
• SEPHADEX-DEAE A-50, ION-EXCHANGE RESIN, 40-120MICRON
• SEPHADEX(R) DEAE A-50 FOR CHROMATO- GRAPHY*
• DEAE Sephadex A 50

DEAE Sephadex A 50 Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22

Additional information on DEAE Sephadex A 50

Professional Introduction to Compound with CAS No. 39455-31-7 and Product Name: DEAE Sephadex A 50

The compound with the CAS number 39455-31-7 and the product name DEAE Sephadex A 50 are widely recognized in the field of biochemical separation and purification. DEAE Sephadex A 50, a derivative of dextran, is a highly effective ion-exchange resin that has found extensive applications in various biochemical and pharmaceutical processes. This introduction delves into the properties, applications, and recent advancements in the use of this product, particularly in the context of modern biotechnology and drug development.

DEAE Sephadex A 50 is a macroporous resin that belongs to the family of ion-exchange chromatography materials. It is specifically designed for the separation and purification of biomolecules such as proteins, nucleic acids, and other charged molecules. The resin is composed of a cross-linked dextran matrix to which diethylaminoethyl (DEAE) groups are covalently attached. These functional groups provide the resin with its ion-exchange properties, allowing it to bind to negatively charged molecules under specific pH conditions.

The chemical structure of DEAE Sephadex A 50 enables it to effectively bind a wide range of negatively charged molecules, including proteins with different isoelectric points. This makes it an invaluable tool in protein purification workflows. The large pore size of the resin ensures that even larger biomolecules can be separated without significant conformational changes, preserving their biological activity.

In recent years, advancements in biotechnology have led to an increased demand for efficient and scalable purification methods. DEAE Sephadex A 50 has been extensively used in both academic research and industrial applications due to its reliability and versatility. For instance, it has been employed in the purification of monoclonal antibodies, where its ability to separate antibodies based on their charge properties is particularly useful.

One of the most significant applications of DEAE Sephadex A 50 is in the field of enzyme purification. Enzymes are critical biocatalysts that play a vital role in various biochemical pathways. The ability to purify enzymes to homogeneity using DEAE Sephadex A 50 has been instrumental in understanding their structure-function relationships. Recent studies have demonstrated its effectiveness in purifying recombinant enzymes produced through genetic engineering techniques.

The use of DEAE Sephadex A 50 in nucleic acid purification has also gained considerable attention. Nucleic acids such as DNA and RNA are essential for storing and transmitting genetic information. The resin's ability to selectively bind nucleic acids based on their charge allows for their efficient isolation from complex mixtures. This has been particularly useful in molecular biology research, where high-purity nucleic acids are required for various downstream applications such as PCR and sequencing.

Recent research has explored novel applications of DEAE Sephadex A 50 in drug development. The resin has been used as a support matrix for enzyme immobilization, where enzymes are covalently attached to the resin surface for repeated use. This approach has been shown to enhance enzyme stability and improve catalytic efficiency. Additionally, DEAE Sephadex A 50 has been utilized in the development of affinity chromatography columns for the purification of therapeutic proteins.

The versatility of DEAE Sephadex A 50 extends beyond its traditional applications in protein and nucleic acid purification. It has also been used in metabolic engineering studies, where it helps researchers identify and isolate key enzymes involved in metabolic pathways. By leveraging the ion-exchange properties of the resin, scientists can gain insights into complex biochemical networks and develop more efficient bioprocesses.

In conclusion, DEAE Sephadex A 50 is a highly valuable tool in modern biotechnology and pharmaceutical research. Its ability to effectively separate and purify a wide range of charged biomolecules makes it indispensable for academic laboratories and industrial biotechnology companies alike. As research continues to evolve, it is likely that new applications for this versatile resin will emerge, further solidifying its role as a cornerstone material in biochemical separation technologies.